Cas no 29957-88-8 (5-methyl-1H-Indole-3-propanol)
5-methyl-1H-Indole-3-propanol structure
Product Name:5-methyl-1H-Indole-3-propanol
CAS No:29957-88-8
MF:C12H15NO
MW:189.253603219986
CID:1110498
PubChem ID:44720691
Update Time:2025-04-20
5-methyl-1H-Indole-3-propanol Chemical and Physical Properties
Names and Identifiers
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- 5-methyl-1H-Indole-3-propanol
- 29957-88-8
- DTXSID501307905
- AKOS006271668
-
- Inchi: 1S/C12H15NO/c1-9-4-5-12-11(7-9)10(8-13-12)3-2-6-14/h4-5,7-8,13-14H,2-3,6H2,1H3
- InChI Key: GROWWSKGUNRXTI-UHFFFAOYSA-N
- SMILES: OCCCC1=CNC2C=CC(C)=CC1=2
Computed Properties
- Exact Mass: 189.115364102g/mol
- Monoisotopic Mass: 189.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 36Ų
5-methyl-1H-Indole-3-propanol Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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